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Compound of Interest

Compound Name: 2-Pentene, 1-bromo-

Cat. No.: B3429274 Get Quote

Technical Guide: Physical Properties of 1-
bromo-2-pentene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-bromo-

2-pentene, specifically its boiling point and density. It includes detailed methodologies for the

determination of these properties and a general protocol for its synthesis, presented in a format

tailored for professionals in research and development.

Core Physical Properties
1-bromo-2-pentene, an unsaturated halogenated hydrocarbon, is a valuable reagent in organic

synthesis. Its physical properties are crucial for its handling, purification, and reaction setup.

The compound exists as two geometric isomers, cis (Z) and trans (E), which exhibit very similar

boiling points and densities.

Data Summary
The quantitative physical data for 1-bromo-2-pentene are summarized in the table below for

easy reference and comparison.
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Physical Property Value Isomer Conditions

Boiling Point 122 °C trans (E) & cis (Z) Atmospheric Pressure

Density 1.26 g/mL trans (E) & cis (Z) 25 °C

Experimental Protocols
The following sections detail the experimental procedures for the synthesis of 1-bromo-2-

pentene and the determination of its fundamental physical properties.

Synthesis of 1-bromo-2-pentene via Allylic Bromination
A common and effective method for the synthesis of 1-bromo-2-pentene is the allylic

bromination of 2-pentene using N-bromosuccinimide (NBS). This reaction, known as the Wohl-

Ziegler reaction, proceeds via a free radical mechanism.[1][2][3][4]

General Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-pentene in a suitable anhydrous solvent, typically carbon tetrachloride

(CCl4).

Reagent Addition: Add N-bromosuccinimide (NBS) to the solution.

Initiation: Introduce a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl

peroxide, to the mixture. Alternatively, the reaction can be initiated using UV light.

Reaction Conditions: Heat the mixture to reflux and maintain the temperature for a period

sufficient to ensure complete reaction, typically monitored by gas chromatography or thin-

layer chromatography.

Workup: After the reaction is complete, cool the mixture to room temperature. Filter the

solution to remove the succinimide byproduct.

Purification: Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any

remaining bromine, followed by a water wash, and then a brine wash. Dry the organic layer

over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate).
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Isolation: Remove the solvent under reduced pressure. The crude 1-bromo-2-pentene can

be further purified by fractional distillation to yield the final product.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a sharp, characteristic value at a given

pressure.

Apparatus:

Distillation flask or a small test tube

Thermometer

Heating mantle or oil bath

Boiling chips

Condenser (for larger volumes) or a cold finger

Procedure:

Place a small volume of purified 1-bromo-2-pentene into the distillation flask or test tube,

along with a few boiling chips to ensure smooth boiling.

Position the thermometer such that the top of the bulb is level with the side arm of the

distillation flask or just above the surface of the liquid in the test tube. This ensures the

thermometer measures the temperature of the vapor in equilibrium with the boiling liquid.

Gently heat the sample.

Record the temperature when the liquid begins to boil and a steady reflux of condensate is

observed on the thermometer bulb. This constant temperature is the boiling point.

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.
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Determination of Density
Density is the mass per unit volume of a substance. For liquids, it is conveniently determined

using a pycnometer or a graduated cylinder and a balance.

Apparatus:

Pycnometer (for high precision) or a graduated cylinder

Analytical balance

Constant temperature bath

Procedure using a Pycnometer:

Thoroughly clean and dry the pycnometer and determine its empty mass using an analytical

balance.

Fill the pycnometer with distilled water and place it in a constant temperature bath set to 25

°C until the water reaches thermal equilibrium.

Adjust the volume of the water to the calibration mark on the pycnometer, ensuring no air

bubbles are present.

Dry the outside of the pycnometer and measure its mass.

Repeat the procedure with 1-bromo-2-pentene, ensuring the pycnometer is clean and dry

before adding the sample.

Calculate the density using the following formula: Density = (Mass of 1-bromo-2-pentene) /

(Volume of pycnometer) where the volume of the pycnometer is determined from the mass

and known density of water at 25 °C.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the synthesis and characterization of

1-bromo-2-pentene.
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Caption: Workflow for the synthesis and purification of 1-bromo-2-pentene.
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Caption: Experimental workflow for determining the physical properties of 1-bromo-2-pentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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